Cas no 199806-03-6 (N-2-(hydroxymethyl)-1H-indol-5-ylacetamide)
N-2-(hydroxymethyl)-1H-indol-5-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-[2-(hydroxymethyl)-1H-indol-5-yl]-
- N-2-(hydroxymethyl)-1H-indol-5-ylacetamide
- AGGOVGFFKSDJOK-UHFFFAOYSA-N
- DTXSID701255649
- 5-Acetamino-2-hydroxymethylindole
- N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide
- 199806-03-6
- SCHEMBL7833259
-
- Inchi: 1S/C11H12N2O2/c1-7(15)12-9-2-3-11-8(4-9)5-10(6-14)13-11/h2-5,13-14H,6H2,1H3,(H,12,15)
- InChI Key: AGGOVGFFKSDJOK-UHFFFAOYSA-N
- SMILES: OCC1=CC2C=C(C=CC=2N1)NC(C)=O
Computed Properties
- Exact Mass: 204.089877630Da
- Monoisotopic Mass: 204.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 65.1Ų
N-2-(hydroxymethyl)-1H-indol-5-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-45316403-1.0g |
N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide |
199806-03-6 | 95% | 1.0g |
$1445.0 | 2023-02-04 | |
| Enamine | BBV-45316403-2.5g |
N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide |
199806-03-6 | 95% | 2.5g |
$2996.0 | 2023-10-28 | |
| Enamine | BBV-45316403-5.0g |
N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide |
199806-03-6 | 95% | 5.0g |
$3795.0 | 2023-02-04 | |
| Enamine | BBV-45316403-10.0g |
N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide |
199806-03-6 | 95% | 10.0g |
$4773.0 | 2023-02-04 | |
| Enamine | BBV-45316403-1g |
N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide |
199806-03-6 | 95% | 1g |
$1445.0 | 2023-10-28 | |
| Enamine | BBV-45316403-5g |
N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide |
199806-03-6 | 95% | 5g |
$3795.0 | 2023-10-28 | |
| Enamine | BBV-45316403-10g |
N-[2-(hydroxymethyl)-1H-indol-5-yl]acetamide |
199806-03-6 | 95% | 10g |
$4773.0 | 2023-10-28 |
N-2-(hydroxymethyl)-1H-indol-5-ylacetamide Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on N-2-(hydroxymethyl)-1H-indol-5-ylacetamide
N-2-(hydroxymethyl)-1H-indol-5-ylacetamide and Its Significance in Modern Chemical Biology
N-2-(hydroxymethyl)-1H-indol-5-ylacetamide (CAS No. 199806-03-6) is a compound of considerable interest in the field of chemical biology, particularly due to its structural and functional properties. This molecule, characterized by a hydroxymethyl-substituted indole core linked to an acetamide group, has garnered attention for its potential applications in drug discovery and therapeutic development. The indole moiety is a well-known pharmacophore, found in numerous bioactive natural products and synthetic drugs, while the acetamide group often enhances solubility and bioavailability, making this compound a promising candidate for further investigation.
The structural features of N-2-(hydroxymethyl)-1H-indol-5-ylacetamide make it a versatile scaffold for medicinal chemistry. The presence of the hydroxymethyl group at the 2-position of the indole ring introduces a site for further functionalization, allowing for the creation of derivatives with tailored biological activities. This flexibility is particularly valuable in the context of rational drug design, where modulating specific interactions with biological targets is essential for optimizing efficacy and minimizing side effects.
In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. Indole compounds are known for their diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have shown that certain indole derivatives can modulate signaling pathways involved in cell proliferation and apoptosis, making them attractive candidates for oncology research. The acetamide moiety in N-2-(hydroxymethyl)-1H-indol-5-ylacetamide may further enhance its interaction with biological targets by improving hydrogen bonding capabilities or altering electronic properties.
Current research in chemical biology increasingly focuses on identifying small molecules that can interact with specific protein targets to modulate cellular processes. The indole scaffold of N-2-(hydroxymethyl)-1H-indol-5-ylacetamide provides a rich platform for such interactions. For example, recent studies have highlighted the role of indole derivatives in inhibiting enzymes involved in inflammation and oxidative stress. These processes are implicated in various chronic diseases, including neurodegenerative disorders and cardiovascular diseases. Thus, compounds like N-2-(hydroxymethyl)-1H-indol-5-ylacetamide hold promise as lead compounds for developing novel therapeutics.
The synthesis of N-2-(hydroxymethyl)-1H-indol-5-ylacetamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The construction of the indole ring is a critical step, often achieved through cyclization reactions such as the Bischler-Napieralski reaction or the Fischer indole synthesis. Once the indole core is established, introducing the hydroxymethyl group at the 2-position can be accomplished through reduction reactions or nucleophilic substitution methods. The final step involves coupling the indole derivative to an acetamide group, which can be achieved via acetylation or amide bond formation techniques.
The chemical properties of N-2-(hydroxymethyl)-1H-indol-5-ylacetamide also make it an interesting subject for computational studies. Molecular modeling techniques can be employed to predict how this compound might interact with biological targets such as enzymes or receptors. These predictions are crucial for guiding experimental efforts and can significantly reduce the time and cost associated with drug discovery. Additionally, computational studies can provide insights into the compound's pharmacokinetic properties, helping to assess its potential as a lead candidate for further development.
In conclusion, N-2-(hydroxymethyl)-1H-indol-5-ylacetamide represents a fascinating compound with significant potential in chemical biology and drug discovery. Its unique structural features, combined with its predicted biological activities, make it a valuable scaffold for developing novel therapeutic agents. As research in this field continues to advance, compounds like this are likely to play an increasingly important role in addressing some of the most challenging health issues facing society today.
199806-03-6 (N-2-(hydroxymethyl)-1H-indol-5-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)